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Compound of Interest

Compound Name: 2,5-Diaminobenzonitrile

Cat. No.: B076791 Get Quote

An In-depth Technical Guide to 2,5-
Diaminobenzonitrile
This guide provides a comprehensive overview of 2,5-diaminobenzonitrile, a versatile

chemical intermediate. It is intended for researchers, scientists, and professionals in the field of

drug development and chemical synthesis. This document details its chemical identity,

physicochemical properties, and established synthesis protocols.

Chemical Structure and Nomenclature
2,5-Diaminobenzonitrile is an organic compound featuring a benzene ring substituted with

two amino (-NH₂) groups and one nitrile (-C≡N) group.

IUPAC Name: 2,5-diaminobenzonitrile[1]

Synonyms: 2-Cyano-1,4-phenylenediamine, 2-Cyano-p-phenylenediamine, 5-

Aminoanthranilonitrile[2][3][4][5]

CAS Number: 14346-13-5[1][2]

The canonical SMILES representation of the molecule is C1=CC(=C(C=C1N)C#N)N.[1][2]
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The key quantitative data for 2,5-Diaminobenzonitrile are summarized in the table below. This

compound typically appears as a white to light yellow or light brown to khaki crystalline powder.

[2][5]

Property Value Source

Molecular Formula C₇H₇N₃ [1][2][3]

Molecular Weight 133.15 g/mol [1][3]

Melting Point 85-87 °C / 90-92 °C [5][6][7]

Boiling Point 371 °C at 760 mmHg [5][8]

Density 1.24 g/cm³ [5][7]

pKa 4.05 ± 0.10 (Predicted) [2][5]

Appearance
White to light yellow/brown

powder
[2]

Applications in Synthesis
2,5-Diaminobenzonitrile serves as a crucial building block in the synthesis of a variety of

organic molecules.[2] Its functional groups—the two amines and the nitrile—offer multiple

reaction sites. It is particularly utilized in the preparation of pharmaceuticals, dyes, and

heterocyclic compounds.[2] For instance, it is an intermediate in the production of azo dyes

used in the textile industry.[8]

Experimental Protocols: Synthesis of 2,5-
Diaminobenzonitrile
Two common methods for the laboratory synthesis of 2,5-Diaminobenzonitrile are detailed

below.

Method 1: Reduction of 5-Nitroanthranilonitrile

This protocol involves the reduction of a nitro group to an amine using stannous chloride

dihydrate in an acidic medium.
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Materials:

5-nitroanthranilonitrile (0.1 mole, 16.314 g)

Stannous chloride dihydrate (0.356 mole, 80 g)

Concentrated hydrochloric acid (200 ml)

50% Sodium hydroxide solution

Methylene chloride

Water

Benzene-Skellysolve B

Procedure:

Prepare a solution of 80 g of stannous chloride dihydrate in 200 ml of concentrated

hydrochloric acid.

Over approximately 5 minutes, add 16.314 g of 5-nitroanthranilonitrile to the solution in

portions. Maintain the internal temperature at around 50°C using water cooling.

Continuously stir the mixture for 4 hours, then let it stand overnight.

Cool the reaction mixture to 5°C in an ice bath.

Carefully add a cold 50% sodium hydroxide solution until the mixture is strongly basic.

Extract the product from the mixture using methylene chloride.

Wash the combined methylene chloride extracts with water.

Remove the solvent by distillation to yield the crude product. An expected yield is

approximately 11.51 g (86.5%), with a melting point of 85°-87°C.[6]

For further purification, recrystallize the product from a benzene-Skellysolve B mixture, which

should yield a product with a melting point of 86°-87°C.[6]
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Method 2: Catalytic Hydrogenation of 2-Cyano-4-nitroaniline

This industrial-scale method utilizes catalytic hydrogenation for the reduction of the nitro group.

Materials:

2-cyano-4-nitroaniline (3 kg)

Ethanol (15 liters)

3% Pt/C catalyst (80 g)

Ammonia (chemically pure, 300 ml)

Hydrogen gas

Nitrogen gas

Procedure:

In a 20-liter autoclave, combine 3 kg of 2-cyano-4-nitroaniline, 15 liters of ethanol, 80 g of

3% Pt/C catalyst, and 300 ml of ammonia.[9]

Replace the air in the autoclave with nitrogen, then introduce hydrogen gas.

Heat the mixture to 50°C and maintain a pressure of 1.6 MPa. The reaction proceeds until

hydrogen is no longer absorbed.[9]

Once the reaction is complete, filter the mixture and collect the filtrate.[9]

Allow the filtrate to crystallize at -10°C for 18 hours.[9][10]

Perform solid-liquid separation under a nitrogen atmosphere to isolate the solid product and

the filtrate.[9][10]

Dry the solid product in a vacuum drying oven, followed by vacuum distillation at 130°C-

136°C to obtain pure, white 2,5-diaminobenzonitrile.[9][10]
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The filtrate can be concentrated to 1/5 of its original volume and the crystallization and

separation steps (5-7) repeated to increase the overall yield. This method can achieve a

purity of ≥99.5% and a yield of 98.0%.[9][10]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2,5-Diaminobenzonitrile via

the reduction of 5-nitroanthranilonitrile (Method 1).
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Caption: Synthesis workflow for 2,5-Diaminobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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